4-acetyl-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-acetyl-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H18N2O2S/c1-3-14-4-6-16(7-5-14)18-12-25-20(21-18)22-19(24)17-10-8-15(9-11-17)13(2)23/h4-12H,3H2,1-2H3,(H,21,22,24)
• InChI Key: XHLTVLDWUVUCOT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol
• CAS No.: 313683-73-7

Description

“4-acetyl-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]benzamide” is a complex organic compound. While specific information about this exact compound is limited, it is a derivative of benzamide. Benzamides are a class of compounds that have been widely used in medical, industrial, and biological applications.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of appropriate aromatic amines with acid chlorides or anhydrides. The molecular structures of the synthesized derivatives are usually confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Molecular Structure Analysis

The molecular structure of “this compound” can be deduced from its name. It likely contains a benzamide core, which is a benzene ring attached to a carboxamide group. The “4-acetyl” indicates an acetyl group at the 4th position of the benzene ring. The “N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]” suggests a thiazole ring attached to the nitrogen of the carboxamide group.

Scientific Research Applications

Anticancer Activities

• A series of substituted benzamides were evaluated for their anticancer activity against various cancer cell lines, demonstrating moderate to excellent activities. This suggests potential applications in developing anticancer agents (Ravinaik et al., 2021).
• N-(4-substituted-thiazolyl)oxamic acid derivatives were synthesized and tested for antiallergy activity, with some showing significant potency. This indicates the potential for developing new antiallergy medications (Hargrave et al., 1983).

Antimicrobial and Antifungal Activities

• Novel N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides/acetamides demonstrated potent antimicrobial activity against a range of bacterial and fungal species, suggesting their potential use as new antimicrobial agents (Incerti et al., 2017).
• Synthesized N-(4-Phenyl-3-aroylthiazol-2(3H)-ylidene) Substituted Benzamides showed varying degrees of antifungal activity, indicating their potential for developing new antifungal treatments (Saeed et al., 2008).

Anti-Tubercular Scaffold

• A study on the synthesis of 4-(benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) benzamide derivatives showcased their promising anti-tubercular activity, suggesting potential applications in combating tuberculosis (Nimbalkar et al., 2018).

Future Directions

Given the potential biological activities of benzamide derivatives, future research could focus on synthesizing “4-acetyl-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]benzamide” and studying its potential pharmacological activities. This could include in vitro and in vivo studies to evaluate its antimicrobial, anticancer, and other potential therapeutic effects.